molecular formula C12H14N2O3 B6187042 methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate CAS No. 1897829-94-5

methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Cat. No. B6187042
CAS RN: 1897829-94-5
M. Wt: 234.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (MTOQX) is an organic chemical compound that has been studied extensively for its potential applications in the field of science. MTOQX is a member of the quinoxaline family of compounds, which are known for their wide range of properties and applications. MTOQX is a highly versatile compound, with potential applications in organic synthesis, drug development, and other scientific fields.

Scientific Research Applications

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate has been studied extensively for its potential applications in the field of science. It has been used in organic synthesis, drug development, and other scientific fields. This compound has been used to synthesize a variety of compounds, including drugs, polymers, and other organic compounds. It has also been used in the development of novel drugs and other therapeutic agents. In addition, this compound has been studied for its potential applications in the field of biochemistry, as it has been used to study the structure and function of enzymes and other proteins.

Mechanism of Action

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are molecules involved in inflammation. When this compound binds to COX-2, it prevents the enzyme from producing prostaglandins, thus reducing inflammation. In addition, this compound has been shown to inhibit the activity of other enzymes, such as phospholipase A2 and 5-lipoxygenase.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, this compound has been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress. It has also been studied for its potential use in the treatment of neurological disorders, such as epilepsy and Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate has several advantages for use in lab experiments. It is a highly versatile compound, with potential applications in organic synthesis, drug development, and other scientific fields. In addition, this compound is relatively easy to synthesize, and it is relatively stable in aqueous solutions. However, this compound is also relatively expensive, and it is not readily available in large quantities.

Future Directions

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate has potential applications in a variety of fields, and there are many potential future directions for research. For example, this compound could be used to develop novel drugs and other therapeutic agents. In addition, this compound could be studied for its potential use in the treatment of neurological disorders, such as epilepsy and Alzheimer’s disease. Furthermore, this compound could be studied for its potential use in the development of polymers and other materials. Finally, this compound could be studied for its potential use as a food additive or preservative.

Synthesis Methods

Methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate can be synthesized by a number of methods. The most common method is the condensation reaction of 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline (DOTQ) with formic acid. This reaction produces this compound and formic acid as byproducts. Other methods of synthesis include the reaction of DOTQ with malonic acid, the reaction of DOTQ with diethyl malonate, and the reaction of DOTQ with ethyl acetoacetate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate involves the condensation of 2,3-diaminotoluene with ethyl acetoacetate followed by cyclization and esterification.", "Starting Materials": [ "2,3-diaminotoluene", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,3-diaminotoluene in ethanol and add sodium ethoxide. Heat the mixture to reflux for 2 hours.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating for an additional 4 hours.", "Step 3: Cool the reaction mixture and add acetic anhydride. Heat the mixture to reflux for 1 hour.", "Step 4: Add methanol to the reaction mixture and heat to reflux for 1 hour.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 6: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the solution and purify the product by column chromatography to obtain methyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate." ] }

CAS RN

1897829-94-5

Molecular Formula

C12H14N2O3

Molecular Weight

234.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.